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Compound of Interest

Compound Name: Harzianopyridone

Cat. No.: B10764625

For researchers and scientists in drug development, the proper disposal of chemical
compounds is a critical component of laboratory safety and environmental responsibility. This
guide provides essential information and procedural steps for the safe handling and disposal of
Harzianopyridone, a potent inhibitor of mitochondrial complex Il. While a specific Safety Data
Sheet (SDS) for Harzianopyridone is not readily available in the public domain, this document
synthesizes general best practices for hazardous waste disposal with the known chemical and
biological properties of the compound to offer a comprehensive operational plan.

Harzianopyridone is recognized for its antifungal, antibacterial, and herbicidal activities.[1][2]
Its biological potency necessitates a cautious approach to its disposal to mitigate potential
environmental impact.

Chemical and Physical Properties Overview

A summary of Harzianopyridone's key chemical and physical data is presented below to
inform safe handling and disposal procedures.
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Property Value Reference
CAS Number 137813-88-8 [3]
Molecular Formula C14H19NOs [3114]
Molecular Weight 281.3 g/mol [31[4]
Appearance Solid [3]
Solubility Soluble in Methanol [3]

Storage -20°C [3]

Step-by-Step Disposal Protocol for
Harzianopyridone

The following protocol is based on general guidelines for the disposal of hazardous chemical
waste and should be adapted to comply with local, state, and federal regulations.

1. Waste ldentification and Segregation:
o Treat all Harzianopyridone waste as hazardous chemical waste.

o Segregate Harzianopyridone waste from other laboratory waste streams to prevent
unintended reactions.

o Maintain separate waste containers for solid Harzianopyridone and solutions containing
Harzianopyridone.

2. Containerization:

o Use only approved, leak-proof, and chemically compatible containers for waste collection.
The original container, if in good condition, is an ideal choice for waste accumulation.[5]

o Ensure containers are clearly labeled as "Hazardous Waste" and specify the contents,
including "Harzianopyridone" and any solvents used.

o Keep waste containers securely capped at all times, except when adding waste.[6][7]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.caymanchem.com/product/19620/harzianopyridone
https://www.caymanchem.com/product/19620/harzianopyridone
https://pubchem.ncbi.nlm.nih.gov/compound/Harzianopyridone
https://www.caymanchem.com/product/19620/harzianopyridone
https://pubchem.ncbi.nlm.nih.gov/compound/Harzianopyridone
https://www.caymanchem.com/product/19620/harzianopyridone
https://www.caymanchem.com/product/19620/harzianopyridone
https://www.caymanchem.com/product/19620/harzianopyridone
https://www.benchchem.com/product/b10764625?utm_src=pdf-body
https://www.benchchem.com/product/b10764625?utm_src=pdf-body
https://www.benchchem.com/product/b10764625?utm_src=pdf-body
https://www.benchchem.com/product/b10764625?utm_src=pdf-body
https://www.benchchem.com/product/b10764625?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b10764625?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10764625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

. Handling and Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles, gloves, and a lab coat, when
handling Harzianopyridone waste.

If there is a risk of generating dust or aerosols, a NIOSH-approved respirator is necessary.
Wash hands thoroughly after handling.
. Storage of Waste:

Store Harzianopyridone waste in a designated, well-ventilated, and secure area away from
incompatible materials.

The storage area should be clearly marked with "Hazardous Waste" signage.
. Disposal of Empty Containers:

Empty containers that held Harzianopyridone should be triple-rinsed with a suitable solvent,
such as methanol, in which it is soluble.[6]

The rinsate must be collected and disposed of as hazardous waste.[6]

After triple-rinsing, the container can be disposed of as non-hazardous waste, in accordance
with institutional policies.[6]

. Final Disposal:

Arrange for the collection and disposal of Harzianopyridone waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.

Do not dispose of Harzianopyridone down the drain or in the regular trash.[8]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Harzianopyridone.
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Harzianopyridone Disposal Workflow

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b10764625?utm_src=pdf-body-img
https://www.benchchem.com/product/b10764625?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10764625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

This guide is intended to provide a framework for the safe disposal of Harzianopyridone.
Researchers, scientists, and drug development professionals are reminded to always consult
their institution's specific safety protocols and local regulations to ensure full compliance and
safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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